Cas no 300692-23-3 (1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-)

• Product Name: 1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
• CAS No: 300692-23-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 298845
• Update Time: 2024-01-28

1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol,1-ethenyl-a-ethoxy-
• 1H-Imidazole-2-methanol,1-ethenyl-alpha-ethoxy-(9CI)

• Inchi： 1S/C8H12N2O2/c1-3-10-6-5-9-7(10)8(11)12-4-2/h3,5-6,8,11H,1,4H2,2H3
• InChI Key： GHSDMMYXPYGFML-UHFFFAOYSA-N
• SMILES： C(C1N(C=C)C=CN=1)(OCC)O

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• PSA: 47.28000
• LogP: 1.01100